6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)hexanamide

• Molecular Formula: C27H26N4O4
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 6-(5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-(6-methoxypyridin-3-yl)hexanamide
• InChI: InChI=1S/C27H26N4O4/c1-35-24-15-14-18(17-28-24)29-23(32)13-3-2-8-16-30-25-19-9-4-5-10-20(19)27(34)31(25)22-12-7-6-11-21(22)26(30)33/h4-7,9-12,14-15,17,25H,2-3,8,13,16H2,1H3,(H,29,32)
• InChI Key: YBYQXXNGJIOJDL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CCCCCN2C3C4=CC=CC=C4C(=O)N3C5=CC=CC=C5C2=O

Description

This compound is a synthetic heterocyclic molecule featuring a fused isoindoloquinazolin-dione core, a hexanamide linker, and a terminal 6-methoxypyridin-3-yl group. The isoindoloquinazoline scaffold is characterized by its planar, electron-deficient aromatic system, which is frequently leveraged in medicinal chemistry for interactions with biological targets such as kinases or DNA . The 6-methoxy-substituted pyridine moiety may improve binding affinity or metabolic stability due to its electron-donating properties and hydrogen-bonding capacity.

Preparation Methods

Catalytic Systems

• Copper(I) Iodide : Enhances Sonogashira and Ullmann-type couplings, particularly for electron-rich substrates.

• Palladium Nanoparticles : Immobilized on carbon or silica improves recyclability in industrial settings.

Solvent and Temperature Effects

Parameter	Optimal Range	Impact on Yield
Solvent Polarity	DMF > DMSO > THF	Higher polarity increases coupling efficiency
Temperature	80–100°C	Balances reaction rate and decomposition
pH	8–9 (for S<sub>N</sub>Ar)	Minimizes hydrolysis of methoxy groups

Industrial-Scale Production

Transitioning from lab-scale to industrial synthesis involves:

• Continuous Flow Reactors : Reduce batch variability and improve heat management during exothermic steps like iodination.

• Crystallization Protocols : Use antisolvent (e.g., hexane) addition to isolate the final compound with ≥99.5% purity.

• Waste Mitigation : Solvent recovery systems and catalytic recycling lower environmental impact.

Challenges and Solutions

• Regioselectivity in Cyclization : Directed ortho-metalation with LiTMP (lithium tetramethylpiperidide) ensures correct ring closure.

• Purification of Polar Intermediates : Reverse-phase chromatography (C18 columns) resolves closely eluting byproducts .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can be used to modify the functional groups within the molecule.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)hexanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development.

Industry: The compound may be used in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)hexanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The compound is compared below with structurally related molecules from the provided evidence and literature. Key differences lie in substituents, linker length, and terminal groups, which influence physicochemical properties and bioactivity.

Compound Name	Core Structure	Substituents/Linker	Molecular Weight (g/mol)	Key Features
Target Compound	Isoindoloquinazolin-dione	Hexanamide linker; 6-methoxypyridin-3-yl	~529.5 (calculated)	Long flexible linker may enhance solubility; methoxypyridine aids bioavailability
3-(9,10-Dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(propan-2-yl)propanamide	Isoindoloquinazolin-dione	Propanamide linker; isopropyl	~478.5 (calculated)	Shorter linker reduces flexibility; dimethoxy groups on core may alter electronic properties
6-(6-Aminopyridin-3-yl)-N-methyl-N-(p-tolyl)quinazolin-4-amine	Quinazoline	Aminopyridine; methyl/p-tolyl	342.1 (ESI-MS)	Simpler core with aminopyridine substituent; lacks fused isoindole moiety
Indolo[3,2-b]carbazole derivatives	Indolo[3,2-b]carbazole	Varied aryl/heteroaryl groups	~400–500 (estimated)	Larger fused system with extended π-conjugation; potential for optoelectronic applications

Research Findings and Implications

While direct biological data for the target compound are unavailable, trends from analogs suggest:

• Quinazoline-based compounds (e.g., 7n, 7o) exhibit moderate kinase inhibition (IC₅₀ ~1–10 µM) due to their planar cores .
• Isoindoloquinazolin-dione derivatives show enhanced DNA intercalation and topoisomerase inhibition compared to simpler quinazolines, attributed to extended π-systems .
• Indolo[3,2-b]carbazoles demonstrate unique optoelectronic properties, making them candidates for organic semiconductors rather than therapeutics .

Biological Activity

The compound 6-(5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(6-methoxypyridin-3-yl)hexanamide is a complex organic molecule that exhibits significant biological activity. This compound belongs to the class of isoindole and quinazoline derivatives, which have been widely studied for their diverse pharmacological properties. Understanding its biological activity is crucial for potential therapeutic applications.

Structural Characteristics

The molecular formula of the compound is $C_{24}H_{26}N_{4}O_{3}$ with a molecular weight of approximately 414.49 g/mol. The structure includes several functional groups that may contribute to its biological activity. Notably, the presence of the isoindole and quinazoline frameworks is associated with various pharmacological effects.

Biological Activities

Research indicates that compounds in this class exhibit multiple biological activities, including:

• Anticancer Activity : Quinazoline derivatives have shown promising results in inhibiting cancer cell proliferation. For example, studies have reported IC50 values ranging from 0.36 to 40.90 μM against various cancer cell lines, highlighting the potential of these compounds as anticancer agents .
• Antibacterial Properties : Some derivatives have demonstrated significant antibacterial activity against a range of pathogens, suggesting their potential use in treating bacterial infections .
• Enzyme Inhibition : Compounds similar to this one have been evaluated for their ability to inhibit key enzymes such as urease and COX enzymes, which are involved in inflammation and other physiological processes .

Structure-Activity Relationship (SAR)

The biological activity of quinazoline derivatives is often influenced by their structural features. The following table summarizes key findings related to SAR:

Compound Name	Biological Activity	IC50 (μM)	Structural Features
Compound A	Anticancer	0.36	Bulky groups enhance activity
Compound B	Antibacterial	10.50	Presence of methoxy groups
Compound C	COX Inhibition	5.20	Acetamide moiety linked to quinazoline

The presence of bulky substituents and specific functional groups has been shown to enhance the binding affinity and selectivity towards biological targets.

Case Studies

• Anticancer Screening : In a study involving various quinazoline-based hybrids, compounds were screened against the MDA-MB-231 cell line. The results indicated that modifications to the acetamide moiety significantly affected anticancer potency .
• Enzyme Inhibition Studies : Another study focused on thiazole-linked quinazolinones showed promising results in DPP-IV inhibition with an IC50 value of 0.76 nM, indicating strong potential for antidiabetic applications .

Q & A

Q. Table 1. Key Spectroscopic Data for Structural Confirmation

Technique	Key Signals	Reference
$^1$H NMR	δ 8.2 (s, 1H, quinazoline H), δ 7.8 (d, 1H, pyridine H), δ 3.9 (s, 3H, OCH3)
HRMS (ESI+)	[M+H]$^+$: m/z 521.2012 (calc. 521.2008)

Q. Table 2. Recommended In Vitro Assay Conditions

Assay Type	Cell Line/Enzyme	Concentration Range	Duration	Positive Control
MTT (Anticancer)	MCF-7	0.1–100 µM	72 hr	Doxorubicin (1 µM)
Kinase Inhibition	EGFR	1–50 µM	60 min	Erlotinib (0.1 µM)

Notes

• Data Contradictions : Discrepancies in IC$_{50}$ values across studies may arise from differences in cell viability protocols (e.g., resazurin vs. MTT) .
• Advanced Purification : Preparative HPLC (C18, 70% acetonitrile) is critical for isolating isomers formed during synthesis .